Cas no 1105175-07-2 (1H-Indazol-5-amine, 7-fluoro-)

1H-Indazol-5-amine, 7-fluoro- structure
1H-Indazol-5-amine, 7-fluoro- structure
Product Name:1H-Indazol-5-amine, 7-fluoro-
CAS No:1105175-07-2
MF:C7H6FN3
MW:151.141044139862
MDL:MFCD20727077
CID:2187975
PubChem ID:68672578
Update Time:2024-11-06

1H-Indazol-5-amine, 7-fluoro- Chemical and Physical Properties

Names and Identifiers

    • 7-Fluoro-1h-indazol-5-amine
    • 1H-Indazol-5-amine, 7-fluoro-
    • 5-amino-7-fluoro-1H-indazole
    • 1h-indazol-5-amine,7-fluoro-
    • UTMPXPRCSDSDOK-UHFFFAOYSA-N
    • MFCD20727077
    • 5-Amino-7-fluoroindazole
    • SY323379
    • SCHEMBL3515094
    • F89466
    • 1105175-07-2
    • DB-296738
    • MDL: MFCD20727077
    • Inchi: 1S/C7H6FN3/c8-6-2-5(9)1-4-3-10-11-7(4)6/h1-3H,9H2,(H,10,11)
    • InChI Key: UTMPXPRCSDSDOK-UHFFFAOYSA-N
    • SMILES: FC1=CC(=CC2C=NNC=21)N

Computed Properties

  • Exact Mass: 151.05457537g/mol
  • Monoisotopic Mass: 151.05457537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 54.7

1H-Indazol-5-amine, 7-fluoro- Pricemore >>

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